Cas no 1211588-84-9 (7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine)
1211588-84-9 structure
Product Name:7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine
CAS No:1211588-84-9
MF:C11H7ClN4
MW:230.653080224991
CID:1031983
PubChem ID:71464139
Update Time:2025-08-04
7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine
- 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-3-phenyl-
- F18584
- DB-333701
- DTXSID20855918
- A891866
- 1211588-84-9
- AMY32393
-
- Inchi: 1S/C11H7ClN4/c12-11-10-9(13-6-14-11)8(15-16-10)7-4-2-1-3-5-7/h1-6H,(H,15,16)
- InChI Key: LGFGYRLFLSIQBH-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C(C3C=CC=CC=3)=NN2)N=CN=1
Computed Properties
- Exact Mass: 230.03611
- Monoisotopic Mass: 230.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.46
7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A202123-1g |
7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine |
1211588-84-9 | 95% | 1g |
$866.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1624744-1g |
7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine |
1211588-84-9 | 98% | 1g |
¥8144.00 | 2024-08-09 |
7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
1211588-84-9 (7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine) Related Products
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